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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291 Get Quote

In-Depth Technical Guide: m-PEG7-t-butyl ester
This technical guide provides a comprehensive overview of m-PEG7-t-butyl ester, a
heterobifunctional polyethylene glycol (PEG) linker. It is intended for researchers, scientists,

and professionals in drug development who utilize such molecules for bioconjugation, drug

delivery, and the development of therapeutic agents like antibody-drug conjugates (ADCs) and

PROTACs. This document collates available safety data, physical and chemical properties, and

general experimental considerations.

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG7-t-butyl ester was not publicly

available at the time of this writing. The safety and handling information presented herein is

synthesized from data on structurally similar compounds and general safety assessments of

PEG derivatives. It is imperative to handle this chemical with care and in accordance with

standard laboratory safety practices.

Chemical Identification and Properties
m-PEG7-t-butyl ester is a PEG derivative featuring a methoxy group at one terminus and a t-

butyl protected carboxylic acid at the other. The hydrophilic PEG spacer enhances the solubility

of conjugated molecules in aqueous media.[1][2] The t-butyl ester protecting group can be

removed under acidic conditions to reveal a reactive carboxylic acid.[1][2]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

IUPAC Name

tert-butyl 3-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]

ethoxy]ethoxy]ethoxy]propano

ate

[3]

Synonyms m-PEG7-Boc, m-PEG6-Boc [3][4]

CAS Number 874208-90-9 [3]

Molecular Formula C20H40O9 [3]

Molecular Weight 424.5 g/mol

Purity ≥95% - 98% [2][4]

Appearance Viscous liquid [5]

Color Colorless [5]

Safety and Handling
While a specific SDS for m-PEG7-t-butyl ester is not available, the safety profile can be

inferred from data on similar PEG compounds and general chemical safety principles. PEG and

its derivatives are generally considered to have low toxicity and are used in a variety of

cosmetic and pharmaceutical applications.[6] However, as with any chemical, appropriate

precautions should be taken.

An SDS for the structurally related compound, Amino-PEG7-t-butyl ester, indicates that it may

be harmful if swallowed and very toxic to aquatic life with long-lasting effects.[7] Given the

structural similarity, it is prudent to handle m-PEG7-t-butyl ester with similar care.

Table 2: Hazard and Precautionary Information (based on a similar compound)
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Category Information Source

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[7]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[7]

Exposure Controls and Personal Protection
Control Parameter Recommendation Source

Engineering Controls

Use only in areas with

appropriate exhaust

ventilation. Ensure adequate

ventilation. Provide accessible

safety shower and eye wash

station.

[7]

Eye/Face Protection
Wear safety goggles with side-

shields.
[7]

Hand Protection Wear protective gloves. [7]

Skin and Body Protection Wear impervious clothing. [7]

Respiratory Protection
Use a suitable respirator if

ventilation is inadequate.
[7]
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Handling and Storage
Condition Recommendation Source

Safe Handling

Avoid inhalation, contact with

eyes and skin. Avoid dust and

aerosol formation.

[7]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C. Keep away

from direct sunlight and

sources of ignition.

[2][5][7]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[7]

First Aid Measures
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Exposure Route First Aid Procedure Source

Eye Contact

Remove any contact lenses,

locate eye-wash station, and

flush eyes immediately with

large amounts of water.

Separate eyelids with fingers

to ensure adequate flushing.

Promptly call a physician.

[7]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

[7]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Call a

physician.

[8]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[8]

Experimental Protocols
Due to the lack of specific experimental data for m-PEG7-t-butyl ester, a generalized protocol

for assessing acute oral toxicity, based on standard OECD guidelines and information from the

SDS of a similar compound, is provided as an example.

Example Protocol: Acute Oral Toxicity Assessment
Objective: To determine the acute oral toxicity of a test substance.
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Principle: The test substance is administered orally to a group of experimental animals at a

specific dose. Observations of effects and mortality are made over a defined period.

Materials:

Test substance (m-PEG7-t-butyl ester)

Experimental animals (e.g., Wistar rats)

Vehicle for administration (e.g., corn oil or water)

Oral gavage needles

Animal caging and husbandry supplies

Procedure:

Animal Acclimatization: Acclimate animals to laboratory conditions for at least 5 days prior to

the study.

Dose Preparation: Prepare the test substance in the selected vehicle to the desired

concentration.

Administration: Administer a single oral dose of the test substance to the animals using a

gavage needle. A control group should receive the vehicle alone.

Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body

weight at regular intervals for at least 14 days.

Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

Data Analysis: Analyze the data to determine the LD50 (median lethal dose) and identify any

signs of toxicity.

Visualizations
General Workflow for Bioconjugation
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The following diagram illustrates a typical workflow for using a heterobifunctional PEG linker

like m-PEG7-t-butyl ester in bioconjugation.

General Bioconjugation Workflow using m-PEG7-t-butyl ester

Preparation

Conjugation

Characterization

m-PEG7-t-butyl ester

Deprotection (Acidic Conditions)

1. Remove t-butyl group

Activated m-PEG7-acid

2. Activate carboxylic acid (e.g., with NHS/EDC)

Conjugation Reaction

Biomolecule (e.g., antibody, peptide)

Purification

3. Form stable amide bond

PEGylated Biomolecule

Analysis (e.g., SDS-PAGE, Mass Spectrometry)

4. Verify conjugation
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Click to download full resolution via product page

Caption: Bioconjugation workflow with m-PEG7-t-butyl ester.

Safety and Handling Precautions
This diagram outlines the logical relationship between hazard identification and the

corresponding safety precautions.

Safety and Handling Logic for m-PEG7-t-butyl ester

Hazard Identification

Exposure Control Safe Handling and Storage Emergency Procedures

Potential Hazards:
- Harmful if swallowed

- Skin/eye irritant
- Aquatic toxicity

Engineering Controls:
- Fume hood
- Ventilation

Personal Protective Equipment (PPE):
- Safety glasses

- Gloves
- Lab coat

Handling:
- Avoid contact

- Wash hands after use

Storage:
- Store at -20°C

- Keep container sealed

First Aid:
- Eye wash
- Skin rinse

- Seek medical attention

Spill Response:
- Absorb spill

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Logical flow of safety precautions for m-PEG7-t-butyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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